Cas no 1806363-56-3 (Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate
• CAS No: 1806363-56-3
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 4794734
• Update Time: 2023-08-17

Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-difluoro-2-(difluoromethyl)benzoate

• Inchi： 1S/C10H8F4O2/c1-2-16-10(15)6-4-8(12)7(11)3-5(6)9(13)14/h3-4,9H,2H2,1H3
• InChI Key： XOLJSOQCCWNEDY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C(=O)OCC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 3
• Topological Polar Surface Area: 26.3